4-({[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}acetyl)morpholine

• IUPAC Name: 2-[1-(2-methylphenyl)tetrazol-5-yl]sulfanyl-1-morpholin-4-ylethanone
• InChI: InChI=1S/C14H17N5O2S/c1-11-4-2-3-5-12(11)19-14(15-16-17-19)22-10-13(20)18-6-8-21-9-7-18/h2-5H,6-10H2,1H3
• InChI Key: SWKVEHDXKMZHRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)SCC(=O)N3CCOCC3
• Molecular Formula: C14H17N5O2S
• Molecular Weight: 319.38 g/mol

Description

The compound “4-({[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}acetyl)morpholine” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It’s important to note that the compound contains a morpholine ring and a tetrazole ring, both of which are common motifs in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the tetrazole ring, the morpholine ring, and the thioacetyl linkage. Tetrazoles can be synthesized from nitriles and azides, while morpholines can be synthesized from 1,2-diamines and ethylene oxide. The thioacetyl linkage could potentially be formed through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a morpholine ring (a six-membered ring containing an oxygen and a nitrogen), a tetrazole ring (a five-membered ring containing four nitrogens and one carbon), and a thioacetyl group (a sulfur atom linked to an acetyl group).

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the tetrazole and morpholine rings, as well as the thioacetyl group. Tetrazoles are known to participate in click chemistry reactions, while morpholines can act as bases. The thioacetyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar morpholine and tetrazole rings could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Both tetrazoles and morpholines are found in a variety of biologically active compounds, suggesting that this compound could have potential applications in medicinal chemistry.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. While specific safety data for this compound is not available, both morpholines and tetrazoles can be hazardous and should be handled with care.

Future Directions

Given the presence of the morpholine and tetrazole rings, this compound could be of interest in the field of medicinal chemistry. Future research could explore its potential biological activity and possible applications in drug design.